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3-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid

Name: 3-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid
Brand: Smolecule
SKU: S6466647
Rating: 5 (7 reviews)

Catalog No.

S6466647

CAS No.

1504192-38-4

M.F

C7H6N4O2

M. Wt

178.1

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine-5-carbo...

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1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. List of Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

1504192-38-4

Product Name

3-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid

Molecular Formula

C7H6N4O2

Molecular Weight

178.1

3-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine-5-carboxylic acid (MTPCA) is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in various fields. In this paper, we will explore the definition and background of MTPCA, its physical and chemical properties, synthesis, characterization, analytical methods, biological properties, potential implications in research and industry, limitations, and future directions.

Definition and Background

MTPCA is a heterocyclic compound that belongs to the family of triazolopyridine carboxylic acids. It has the molecular formula C8H6N4O2 and the molecular weight of 202.16 g/mol. MTPCA is also known as 5-carboxy-2-methyl-3H-triazolo[4,5-b]pyridine-3-carboxylic acid.
MTPCA has gained attention in the scientific community due to its potential applications in various fields such as drug discovery, materials science, and catalysis. Its unique structure and properties make it an attractive target for researchers.

Physical and Chemical Properties

MTPCA is a yellow-green powder that is sparingly soluble in water but soluble in organic solvents such as ethanol and DMSO. It has a melting point of 296-298°C and a boiling point of 485.6°C. MTPCA has a pKa of 1.9 and 4.0 for the carboxylic acid and triazole nitrogen, respectively, indicating that it is a weak acid.
MTPCA has a high thermal stability and does not decompose at temperatures up to 350°C. Its stability in different pH conditions makes it an attractive target for pharmaceutical applications.

Synthesis and Characterization

MTPCA can be synthesized using several different methods. One of the most common methods involves the reaction of 2-methyl-3H-triazolo[4,5-b]pyridine with chloroacetic acid in the presence of a catalyst such as sodium hydroxide. The reaction produces MTPCA as a solid precipitate, which can be isolated through filtration and washing.
The characterization of MTPCA can be performed using several analytical methods such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). The NMR spectrum of MTPCA shows signals for the aromatic and heterocyclic protons, while the IR spectrum shows characteristic peaks for the carboxylic acid and triazole functional groups.

Analytical Methods

MTPCA can be analyzed using several analytical methods such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and liquid chromatography-mass spectrometry (LC-MS). These methods are used to determine the purity and concentration of MTPCA in different samples.

Biological Properties

MTPCA has been found to exhibit biological activity in several studies. It has shown to inhibit the activity of different enzymes such as xanthine oxidase, which is involved in the production of reactive oxygen species (ROS) in the body. MTPCA has also shown to have anti-inflammatory and antitumor properties.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of MTPCA in scientific experiments have been evaluated in several studies. It has been found to be relatively non-toxic with low acute toxicity, and no significant adverse effects have been reported.

Applications in Scientific Experiments

MTPCA has potential applications in different fields of research and industry. In drug discovery, MTPCA can be used as a target for designing new drugs that target specific enzymes or pathways. In materials science, MTPCA can be used as a building block for the synthesis of new materials with novel properties.

Potential Implications in Various Fields of Research and Industry

MTPCA has potential implications in various fields such as drug discovery, materials science, and catalysis. Its unique structure and properties make it an attractive target for researchers to explore new applications.

Limitations and Future Directions

One of the limitations of MTPCA is its low solubility in water, which can limit its potential applications in pharmaceuticals. Future directions of research can focus on improving the solubility and bioavailability of MTPCA and exploring its potential applications in other fields such as energy storage and environmental remediation.

List of Future Directions

1. Developing novel drug candidates based on MTPCA for specific diseases.
2. Exploring the potential applications of MTPCA in energy storage devices.
3. Improving the solubility and bioavailability of MTPCA for pharmaceutical applications.
4. Investigating the potential use of MTPCA as a catalyst in different chemical reactions.
5. Exploring the potential applications of MTPCA in environmental remediation.
6. Understanding the mechanism of action of MTPCA and its interactions with biological targets.
7. Developing new analytical methods for the detection and quantification of MTPCA in different samples.
8. Investigating the potential use of MTPCA in materials science for the synthesis of new materials with novel properties.
9. Understanding the structure-property relationships of MTPCA and its derivatives.
10. Conducting more in-depth toxicity and safety evaluations of MTPCA in scientific experiments.

Conclusion

In conclusion, MTPCA is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in different fields. Its unique structure and properties make it an attractive target for researchers to explore new applications. Future research can focus on improving the solubility and bioavailability of MTPCA, exploring its potential applications in different fields, and developing new analytical methods to detect and quantify MTPCA in different samples.